8-(1H-Indene-2-carbonyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one

• CAS RN: 62620-98-8
• Molecular Formula: C23H23N3O2
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 8-(1H-indene-2-carbonyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
• InChI: InChI=1S/C23H23N3O2/c27-21(19-14-17-6-4-5-7-18(17)15-19)25-12-10-23(11-13-25)22(28)24-16-26(23)20-8-2-1-3-9-20/h1-9,14H,10-13,15-16H2,(H,24,28)
• InChI Key: YWRPPCFVBVFMLS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C(=O)NCN2C3=CC=CC=C3)C(=O)C4=CC5=CC=CC=C5C4

Description

8-(1H-Indene-2-carbonyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one is a useful research compound. Its molecular formula is C23H23N3O2 and its molecular weight is 373.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Indene-2-carboxylic acid (12.8g) is dissolved in dry tetrahydrofuran (300 ml), cooled to 0° C, treated with N-methylmorpholine (40 drops), triethylamine (12 ml) and ethyl chloroformate (8.6g) and stirred for 30 minutes. To this mixture is added a suspension of 1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one (20.0g) in dry tetrahydrofuran (200 ml) and the mixture is stirred at 0° C for 30 minutes. The mixture is allowed to warm to room temperature and stirred for 16 hours. The precipitated solids are filtered off, washed with additional tetrahydrofuran, and the filtrate is concentrated. The semi-solid residue is dissolved in chloroform, washed with water and saturated sodium bicarbonate solution, dried, and concentrated to give the crude product.